N-(1-Methylpyrrolidin-2-ylidene)-N'-pentan-2-ylurea

• CAS No.: 90096-88-1
• Molecular Formula: C11H21N3O
• Molecular Weight: 211.30 g/mol
• IUPAC Name: 1-(1-methylpyrrolidin-2-ylidene)-3-pentan-2-ylurea
• InChI: InChI=1S/C11H21N3O/c1-4-6-9(2)12-11(15)13-10-7-5-8-14(10)3/h9H,4-8H2,1-3H3,(H,12,15)
• InChI Key: ZIEIBSCPOQJZII-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NC(=O)N=C1CCCN1C

Description

N-(1-Methylpyrrolidin-2-ylidene)-N’-pentan-2-ylurea is a compound that features a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-Methylpyrrolidin-2-ylidene)-N’-pentan-2-ylurea can be achieved through a multi-step process involving the reaction of 1-methylpyrrolidin-2-one with pentan-2-ylamine under specific conditions. One common method involves the use of phosphorus oxychloride (POCl3) as a reagent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

N-(1-Methylpyrrolidin-2-ylidene)-N’-pentan-2-ylurea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions may vary depending on the desired product but often involve controlled temperatures and pH levels .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield N-oxide derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

N-(1-Methylpyrrolidin-2-ylidene)-N’-pentan-2-ylurea has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Studied for its potential biological activities, including antibacterial and antiviral properties.

Medicine: Investigated for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of materials with specific properties, such as polymers and coatings .

Mechanism of Action

The mechanism of action of N-(1-Methylpyrrolidin-2-ylidene)-N’-pentan-2-ylurea involves its interaction with molecular targets such as enzymes or receptors. The pyrrolidine ring plays a crucial role in binding to these targets, leading to the modulation of biological pathways. The exact pathways and molecular targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

3-(1-Methylpyrrolidin-2-ylidene)-3H-indole: Another compound featuring a pyrrolidine ring, known for its biological activities

1-Methyl-N-phenylpyrrolidin-2-imine: A compound with similar structural features, used in various chemical reactions.

Uniqueness

N-(1-Methylpyrrolidin-2-ylidene)-N’-pentan-2-ylurea is unique due to its specific combination of the pyrrolidine ring and the pentan-2-ylurea moiety. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications in research and industry .